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Compound of Interest

Compound Name: lacto-N-difucohexaose |

Cat. No.: B105781

Safe Handling and Disposal of Lacto-N-
difucohexaose |

Date of Issue: 2025-11-17
This document provides essential safety and logistical information for the handling and disposal

of Lacto-N-difucohexaose | (CAS No. 16789-38-1) in a laboratory setting. It is intended for
researchers, scientists, and drug development professionals.

Product Identification and Properties

Lacto-N-difucohexaose I is a neutral hexasaccharide found in human milk.[1][2] It is typically
supplied as a white to off-white solid or powder.[2][3]

Property Value

CAS Number 16789-38-1[3][4][5][6]

Molecular Formula C38H65NO29[2][3][41[5][6]
Molecular Weight 999.91 g/mol [2][3][4][5][6]
Appearance White to off-white solid/powder[2][3]
Storage Temperature -20°C[1][3][4]
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Personal Protective Equipment (PPE)

While Lacto-N-difucohexaose | is not classified as a hazardous substance, standard
laboratory personal protective equipment should be worn to minimize exposure and prevent
contamination.

PPE Category Item Rationale

) Nitrile or latex gloves (powder-  Protects skin from contact with
Hand Protection

free)[7][8] the powder.
] Safety glasses with side Protects eyes from splashes or
Eye Protection _ _
shields or goggles|[8][9] airborne powder.

Protects clothing and skin from

Body Protection Laboratory coat[7] o
contamination.
Recommended when handling
larger quantities of powder to
) ) avoid inhalation.[7]
Respiratory Protection Dust mask (e.g., N95)

Precautionary statement P261
advises to avoid breathing
dust.[6]

Operational Plan: Step-by-Step Handling Procedure

This workflow outlines the safe handling of Lacto-N-difucohexaose | from receipt to

experimental use.
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Preparation

[Don appropriate PPE]

Grepare a clean and designated workspaca

Handling

Retrieve Lacto-N-difucohexaose | from -20°C storage

i

Allow the container to equilibrate to room temperature

'

ENeigh the desired amount in a fume hood or on a designated benca

[Dissolve in an appropriate solvena

Experimental Use

Gerform the experiment following the established protocoD

Cleanup & Storage

[Clean the workspace and any used equipmena

'

Geturn the remaining Lacto-N-difucohexaose | to -20°C storage)

Click to download full resolution via product page

Caption: Workflow for Handling Lacto-N-difucohexaose I.
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Spill Management

In the event of a spill, follow these steps to ensure safety and proper cleanup.

Spill Cleanup Procedure

Gnsure appropriate PPE is worr)
Gently cover the spill with a damp paper towel to avoid raising dusg
(Wipe the area from the outside irD

Glace the contaminated materials in a sealed baga

l

Gispose of the bag in the appropriate chemical waste streanD

l

(Clean the spill area with soap and wate)

Click to download full resolution via product page

Caption: Spill Cleanup Procedure.
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Disposal Plan

Dispose of Lacto-N-difucohexaose | and any contaminated materials in accordance with
local, state, and federal regulations.

Waste Type Disposal Method

Dispose of as chemical waste through your
Unused Lacto-N-difucohexaose | institution's environmental health and safety

office.

Contaminated Labware (e.g., pipette tips, tubes)  Place in a designated chemical waste container.

) Dispose of in the appropriate laboratory waste
Contaminated PPE (e.g., gloves) .
stream.

Disclaimer: This information is provided for guidance only and is not a substitute for a
comprehensive risk assessment. Always consult your institution's safety protocols and the
manufacturer's product information. All products mentioned are for research purposes only and
not for human consumption.[1][4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling lacto-N-
difucohexaose I]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105781#personal-protective-equipment-for-handling-
lacto-n-difucohexaose-i]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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